Cas no 1799421-00-3 (1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene)

• Product Name: 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene
• CAS No: 1799421-00-3
• MF: C₇H₂Br₂F₄
• MW: 321.892394542694
• MDL: MFCD28556868
• CID: 4727661
• Update Time: 2025-11-01

1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene

• MDL： MFCD28556868
• Inchi： 1S/C7H2Br2F4/c8-3-1-4(9)6(5(10)2-3)7(11,12)13/h1-2H
• InChI Key： JJTVQJORRJUPPU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(F)(F)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene

Chemical Profile of 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene (CAS No. 1799421-00-3)

1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene, identified by the CAS number 1799421-00-3, is a specialized aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and electronic properties. This compound features a benzene ring substituted with two bromine atoms, a fluorine atom, and a trifluoromethyl group, which collectively contribute to its reactivity and potential applications.

The molecular structure of 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene imparts distinct characteristics that make it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of bromine atoms enhances its electrophilic aromatic substitution potential, while the fluorine and trifluoromethyl groups introduce electron-withdrawing effects that modulate the reactivity and binding affinity of the compound. These features have been exploited in the development of novel therapeutic entities targeting a range of biological pathways.

In recent years, research has highlighted the utility of halogenated aromatic compounds like 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene in the design of small-molecule inhibitors. Specifically, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding interactions with biological targets, making it a preferred moiety in drug development.

Moreover, the compound has been explored in the context of material science, where its electronic properties make it suitable for applications in organic electronics and optoelectronic devices. The halogen substituents enhance charge transport capabilities, making it a candidate for use in semiconductors and light-emitting diodes (LEDs). This dual functionality as both a pharmaceutical intermediate and a material precursor underscores the versatility of 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Catalytic processes have been developed to efficiently introduce or modify the halogen substituents, allowing for rapid diversification of derivatives. These innovations have enabled researchers to fine-tune the properties of 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene for specific applications, including targeted drug delivery systems and functional materials.

The pharmacological potential of 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene has been investigated through computational modeling and experimental screening. Virtual screening techniques have identified several lead compounds derived from this scaffold that exhibit promising activity against enzymes involved in disease pathways. Preliminary biological assays have shown inhibitory effects on targets such as tyrosine kinases and proteases, which are implicated in cancer progression and viral infections.

In conclusion, 1,5-Dibromo-3-fluoro-2-(trifluoromethyl)benzene (CAS No. 1799421-00-3) represents a versatile building block with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications in medicinal chemistry, materials science, and beyond. As research continues to uncover new synthetic routes and biological functions, this compound is poised to remain at the forefront of innovation in chemical research.